Cas no 2648962-25-6 (1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2648962-25-6
• MF: C₄H₂ClF₃N₂O₂S
• MW: 234.584088802338
• MDL: MFCD34168428
• CID: 5644036
• PubChem ID: 151199461
• Update Time: 2025-05-22

1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride
• 1H-Pyrazole-5-sulfonyl chloride, 1-(trifluoromethyl)-

• MDL： MFCD34168428
• Inchi： 1S/C4H2ClF3N2O2S/c5-13(11,12)3-1-2-9-10(3)4(6,7)8/h1-2H
• InChI Key： NIABCIAHNQPZHR-UHFFFAOYSA-N
• SMILES： N1(C(F)(F)F)C(S(Cl)(=O)=O)=CC=N1

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 230.1±40.0 °C(Predicted)
• pka: -8.48±0.12(Predicted)

Additional information on 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride

Comprehensive Overview of 1-(Trifluoromethyl)-1H-pyrazole-5-sulfonyl Chloride (CAS No. 2648962-25-6)

1-(Trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2648962-25-6) is a highly specialized sulfonyl chloride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its trifluoromethyl group and pyrazole ring, serves as a versatile building block for the development of advanced agrochemicals, pharmaceutical intermediates, and functional materials. Its unique structural features, including the electron-withdrawing trifluoromethyl moiety, enhance reactivity and stability, making it a valuable asset in medicinal chemistry and drug discovery.

The growing demand for fluorinated compounds in the chemical industry has propelled the interest in 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride. Fluorinated molecules are increasingly sought after due to their ability to improve bioavailability, metabolic stability, and binding affinity in drug candidates. Researchers and manufacturers frequently search for terms like "sulfonyl chloride applications", "trifluoromethyl pyrazole synthesis", and "CAS 2648962-25-6 uses" to explore its potential. This compound’s role in cross-coupling reactions and as a sulfonylation agent further underscores its importance in high-value chemical production.

In the context of sustainable chemistry, 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride aligns with the industry’s shift toward green synthesis and atom-efficient methodologies. Its applications in catalysis and ligand design are particularly relevant to researchers investigating environmentally friendly processes. Additionally, the compound’s compatibility with flow chemistry and continuous manufacturing techniques addresses the rising demand for scalable and cost-effective synthetic routes. Keywords such as "fluorinated pyrazole derivatives" and "sulfonyl chloride in drug design" reflect the compound’s intersection with cutting-edge scientific trends.

From a commercial perspective, CAS 2648962-25-6 is a critical intermediate for producing high-performance materials and specialty chemicals. Its utility extends to the development of electronic materials, where fluorinated compounds are prized for their thermal stability and electrochemical properties. Companies and academic institutions often inquire about "bulk suppliers of 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride" or "custom synthesis services", highlighting its industrial relevance. The compound’s adaptability to high-throughput screening and combinatorial chemistry further solidifies its position in innovative research.

In summary, 1-(trifluoromethyl)-1H-pyrazole-5-sulfonyl chloride (CAS No. 2648962-25-6) represents a pivotal chemical entity with broad applications across pharmaceuticals, agrochemicals, and material science. Its structural versatility and reactivity make it indispensable for researchers exploring next-generation therapeutics and functional materials. As the scientific community continues to prioritize fluorine chemistry and sustainable synthesis, this compound will undoubtedly remain a focal point of advanced chemical research.